Cas no 1807116-00-2 (3,5-Bis(trifluoromethyl)-4-bromobenzenesulfonyl chloride)

• Product Name: 3,5-Bis(trifluoromethyl)-4-bromobenzenesulfonyl chloride
• CAS No: 1807116-00-2
• MF: C₈H₂BrClF₆O₂S
• MW: 391.512700557709
• CID: 4971106
• Update Time: 2025-05-26

3,5-Bis(trifluoromethyl)-4-bromobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-bromobenzenesulfonyl chloride

• Inchi： 1S/C8H2BrClF6O2S/c9-6-4(7(11,12)13)1-3(19(10,17)18)2-5(6)8(14,15)16/h1-2H
• InChI Key： VWBZBODSVXCIKU-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 404
• XLogP3: 4.4
• Topological Polar Surface Area: 42.5

Additional information on 3,5-Bis(trifluoromethyl)-4-bromobenzenesulfonyl chloride

Professional Introduction to 3,5-Bis(trifluoromethyl)-4-bromobenzenesulfonyl Chloride (CAS No. 1807116-00-2)

3,5-Bis(trifluoromethyl)-4-bromobenzenesulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, with the CAS number 1807116-00-2, is characterized by its unique structural features, which include both bromine and trifluoromethyl substituents on a benzenesulfonyl chloride backbone. These structural elements contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of trifluoromethyl groups in the molecule imparts exceptional stability and lipophilicity, which are critical attributes for pharmaceutical applications. These groups enhance the metabolic stability of drug candidates by resisting hydrolysis and oxidation, thereby extending their half-life in biological systems. Additionally, the bromine substituent provides a reactive site for further functionalization, allowing chemists to introduce additional modifications through cross-coupling reactions or other synthetic pathways.

In recent years, the demand for compounds with trifluoromethyl and bromine moieties has surged due to their utility in developing novel therapeutic agents. The benzenesulfonyl chloride moiety itself is a well-known pharmacophore that serves as a precursor for sulfonamide derivatives. Sulfonamides are a class of heterocyclic compounds that have demonstrated efficacy across a wide range of diseases, including bacterial infections, inflammation, and cancer.

One of the most compelling applications of 3,5-Bis(trifluoromethyl)-4-bromobenzenesulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are often dysregulated in various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The trifluoromethyl group enhances the binding affinity of these inhibitors to their target proteins, while the bromine atom allows for further derivatization to optimize pharmacokinetic properties.

The compound's versatility also extends to its use in materials science. The combination of electron-withdrawing groups like sulfonyl chloride and lipophilic substituents such as trifluoromethyl makes it an excellent candidate for developing advanced materials with tailored electronic properties. For instance, researchers have explored its potential in creating novel organic semiconductors and liquid crystals, where such structural features contribute to enhanced thermal stability and charge transport capabilities.

Recent advancements in computational chemistry have further highlighted the significance of 3,5-Bis(trifluoromethyl)-4-bromobenzenesulfonyl chloride. Molecular modeling studies have revealed that the trifluoromethyl group induces a conformational preference in the molecule, which can be exploited to fine-tune its interactions with biological targets. These insights have guided the design of more potent and selective drug candidates by predicting how different substituents will influence molecular recognition processes.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available precursors. Key steps include halogenation followed by sulfonylation, with careful control over reaction conditions to ensure high yield and purity. The introduction of both bromine and trifluoromethyl groups requires precise synthetic strategies to avoid unwanted side reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these modifications efficiently.

In conclusion, 3,5-Bis(trifluoromethyl)-4-bromobenzenesulfonyl chloride (CAS No. 1807116-00-2) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative therapeutics and advanced materials. As research continues to uncover new methodologies for functionalizing this compound, its importance is expected to grow even further.